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Compound of Interest

Compound Name: Propranolol glycol-d5

Cat. No.: B12418899

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and handling
considerations for Propranolol glycol-d5. Given the limited direct data on the deuterated
glycol metabolite, this guide synthesizes information from its parent compound, propranolol,
and general principles for handling deuterated substances. All personnel handling this
compound should be adequately trained in laboratory safety and chemical handling
procedures.

Introduction

Propranolol is a non-selective beta-adrenergic receptor antagonist widely used in the treatment
of cardiovascular diseases. Its metabolism is extensive, with one of the metabolites being
propranolol glycol. Propranolol glycol-d5 is a deuterated analog of this metabolite, valuable in
metabolic studies, pharmacokinetic research, and as an internal standard in analytical
methods. The deuterium labeling provides a distinct mass spectrometric signature, allowing for
precise quantification and differentiation from the endogenous, non-labeled compound. While
specific safety data for Propranolol glycol-d5 is scarce, a conservative approach based on
the toxicological profile of propranolol and the GHS classification of propranolol glycol is
essential.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12418899?utm_src=pdf-interest
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative data for Propranolol glycol-d5 is not readily available. The following table
summarizes the known properties of propranolol and its metabolite, propranolol glycol. These
values should be considered as approximations for the deuterated analog.

Property Propranolol Propranolol Glycol
Molecular Formula C16H21NO2 C13H1403

Molecular Weight 259.34 g/mol 218.25 g/mol

CAS Number 525-66-6 36112-95-5
Appearance White crystalline powder Data not available
Solubility Soluble in water Data not available
Melting Point 163-165 °C Data not available

Safety and Handling

The handling of Propranolol glycol-d5 requires adherence to standard laboratory safety
protocols. The following guidelines are based on the safety data for propranolol hydrochloride
and general best practices for handling deuterated and potentially hazardous compounds.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Given that
propranolol glycol is classified as toxic in contact with skin, ensure gloves are inspected
before use and changed frequently.[1]

» Body Protection: A laboratory coat should be worn. For operations with a higher risk of
exposure, additional protective clothing may be necessary.

» Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
a NIOSH-approved respirator is recommended.

Engineering Controls
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o Work with Propranolol glycol-d5 should be conducted in a well-ventilated laboratory.

¢ A chemical fume hood is recommended for all weighing and solution preparation steps to
minimize inhalation exposure.

Storage

o Store in a tightly sealed, light-resistant container.
o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Spills and Waste Disposal

 In case of a spill, avoid generating dust. Moisten the spilled material with a suitable solvent
and carefully collect it into a sealed container for disposal.

» Dispose of waste in accordance with local, state, and federal regulations.

Toxicological Information

While specific toxicological data for Propranolol glycol-d5 is unavailable, the information for
propranolol and the GHS classification for propranolol glycol provide a basis for risk
assessment. Propranolol overdose can lead to severe cardiovascular and central nervous
system effects.[2]

Substance GHS Classification LD50 Data

Oral (rat): 466 mg/kg[3][4]Oral

Propranolol Harmful if swallowed.
(mouse): 320 mg/kg[3][5]

Acute Toxicity, Dermal:
Propranolol Glycol Category 3 (Toxic in contact Data not available
with skin)[1][6]

Metabolism of Propranolol
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Propranolol undergoes extensive hepatic metabolism through several pathways, including ring
oxidation, side-chain oxidation, and glucuronidation. Propranolol glycol is a product of the side-
chain oxidation pathway. The major metabolic routes are illustrated in the diagram below.
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Metabolic pathways of Propranolol.

Experimental Protocols
General Handling of Deuterated Compounds

Deuterated compounds are susceptible to hydrogen-deuterium (H-D) exchange, which can
compromise their isotopic purity. To maintain the integrity of Propranolol glycol-d5, the

following precautions should be taken:

e Minimize exposure to moisture: Handle the compound in a dry atmosphere, such as a glove

box or under an inert gas (e.g., argon or nitrogen).
o Use dry equipment: All glassware and utensils should be thoroughly dried before use.

o Use deuterated solvents: When preparing solutions, use appropriate deuterated solvents to

prevent H-D exchange.
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o Storage: Store in a desiccator to protect from atmospheric moisture.

General Experimental Workflow

The following diagram illustrates a general workflow for handling Propranolol glycol-d5 in a
research setting.
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General workflow for handling Propranolol glycol-d5.

Conclusion

Propranolol glycol-d5 is a valuable tool for researchers. While specific safety and toxicity data
are limited, a thorough understanding of the properties of the parent compound, propranolol,
and its metabolite, propranolol glycol, allows for a robust safety assessment. Adherence to the
handling, storage, and personal protective equipment guidelines outlined in this document is
crucial to ensure the safety of laboratory personnel and the integrity of the research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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